4-{[(4-sec-butylphenyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [4-[(4-butan-2-ylphenyl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C19H21NO3/c1-4-13(2)15-5-9-17(10-6-15)20-19(22)16-7-11-18(12-8-16)23-14(3)21/h5-13H,4H2,1-3H3,(H,20,22)
• InChI Key: JUCHRTZHMFOHRD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(=O)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

Boc-4-sec-butylphenylalanine acetate is a derivative of the amino acid phenylalanine. It is a white powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide. Boc-4-sec-butylphenylalanine acetate is a useful compound in drug development due to its ability to act as a protecting group for amino acids during peptide synthesis. It is also used as a building block for the synthesis of various peptide-based drugs.

Mechanism of Action

The mechanism of action of Boc-4-sec-butylphenylalanine acetate depends on the specific peptide that it is incorporated into. Peptides that contain Boc-4-sec-butylphenylalanine acetate may act as agonists or antagonists of specific receptors or enzymes in the body. For example, opioid peptides that contain Boc-4-sec-butylphenylalanine acetate may act as agonists of the mu-opioid receptor, which is involved in pain relief.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Boc-4-sec-butylphenylalanine acetate depend on the specific peptide that it is incorporated into. Peptides that contain Boc-4-sec-butylphenylalanine acetate may have various effects on the body, such as pain relief, anti-inflammatory effects, and anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using Boc-4-sec-butylphenylalanine acetate in lab experiments is its ability to act as a protecting group for amino acids during peptide synthesis. This can simplify the synthesis process and improve the yield of the desired peptide. However, one limitation of using Boc-4-sec-butylphenylalanine acetate is that it may affect the bioactivity of the resulting peptide, depending on the specific amino acid sequence and the target receptor or enzyme.

Future Directions

There are several future directions for the use of Boc-4-sec-butylphenylalanine acetate in scientific research. One direction is the synthesis of novel peptide-based drugs that target specific receptors or enzymes in the body. Another direction is the development of new methods for peptide synthesis that incorporate Boc-4-sec-butylphenylalanine acetate as a protecting group. Additionally, further research is needed to understand the effects of Boc-4-sec-butylphenylalanine acetate on the bioactivity of resulting peptides and to optimize its use in lab experiments.

Scientific Research Applications

Boc-4-sec-butylphenylalanine acetate has been used in various scientific research studies, particularly in the field of drug development. It is commonly used as a building block for the synthesis of peptide-based drugs that target specific receptors or enzymes in the body. For example, Boc-4-sec-butylphenylalanine acetate has been used in the synthesis of opioid peptides that have analgesic properties. It has also been used in the synthesis of peptides that target cancer cells.